Cas no 215998-12-2 (5-nitro-1H-Indole-3-methanol)

5-nitro-1H-Indole-3-methanol structure
5-nitro-1H-Indole-3-methanol structure
Product Name:5-nitro-1H-Indole-3-methanol
CAS No:215998-12-2
MF:C9H8N2O3
MW:192.1714220047
CID:1109091
PubChem ID:43156195
Update Time:2025-04-20

5-nitro-1H-Indole-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-1H-Indole-3-methanol
    • 215998-12-2
    • SCHEMBL797369
    • DTXSID001309699
    • Inchi: 1S/C9H8N2O3/c12-5-6-4-10-9-2-1-7(11(13)14)3-8(6)9/h1-4,10,12H,5H2
    • InChI Key: FUALXVVPPRFQTR-UHFFFAOYSA-N
    • SMILES: OCC1=CNC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 192.05349212g/mol
  • Monoisotopic Mass: 192.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81.8Ų
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